22,29,30-Trisnorhop-17(21)-ene
Overview
Description
Scientific Research Applications
Biomarker Analysis and Environmental Indicators
22,29,30-Trisnorhop-17(21)-ene is a hopanoid biomarker found in various geological and environmental samples. Its presence has been extensively studied in the context of organic geochemistry. In particular:
Hydropyrolysis of Biodegraded Oil Seep Asphaltenes:
- The compound is found in hydropyrolysates generated from severely biodegraded oil seep asphaltenes, indicating its stability and persistence in heavily altered organic matter. This finding highlights the robustness of certain hopanoids as biomarkers even in severely biodegraded materials (Meredith et al., 2008).
Climate Condition Indicators in Sediment Deposits:
- In sedimentary deposits, this compound, along with other hopanoids, serves as an indicator of climate conditions during sediment deposition periods. Its occurrence in sediments is linked to the bacterial contribution to the organic matter, suggesting that these compounds can be used to infer past microbial activity and associated environmental conditions (Nizar et al., 2021).
Indicator of Bacterial Activity in Peatland:
- A significant amount of hopanoids, including this compound, was detected in peat deposits, indicating substantial bacterial activity. These compounds are primarily associated with bacterial sources, and their abundance in young sediments suggests microbial processes actively contributing to the peatland formation. This discovery underscores the critical role of microbial activity in peatland ecosystems and in reconstructing paleoenvironments (Zejun Zhang et al., 2009).
Biomarkers for Environmental Nitrite-dependent Methane Oxidation:
- Specific demethylated hopanoids, including derivatives of this compound, have been identified in the intra-aerobic methanotroph 'Candidatus Methylomirabilis oxyfera' (‘Ca. M. oxyfera’). These unique hopanoids are biosynthesized directly by ‘Ca. M. oxyfera’ bacteria and serve as biomarkers for environmental nitrite-dependent methane oxidation. Their detection in environmental samples is crucial for tracing this specific type of methane oxidation in various environments (Smit et al., 2019).
properties
IUPAC Name |
(5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-1,2,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydrocyclopenta[a]chrysene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H44/c1-23(2)14-8-16-25(4)20(23)13-18-27(6)22(25)11-10-21-24(3)15-7-9-19(24)12-17-26(21,27)5/h9,20-22H,7-8,10-18H2,1-6H3/t20-,21+,22+,24-,25-,26+,27+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMOBVRVMMICQCT-ZEFLZXIKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5=CCCC45C)C)C)C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCCC([C@@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CCC5=CCC[C@]45C)C)C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H44 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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